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Compound of Interest

Compound Name: Jak-IN-34

Cat. No.: B12372914 Get Quote

Disclaimer: This document provides general guidance on the disposal of the research chemical

Jak-IN-34 based on information from safety data sheets for similar Janus kinase (JAK)

inhibitors. Researchers must consult the specific Safety Data Sheet (SDS) provided by the

manufacturer for Jak-IN-34 and adhere to all applicable federal, state, and local environmental

regulations. This information is intended to supplement, not replace, institutional and regulatory

protocols.

Proper handling and disposal of Jak-IN-34 are critical to ensure laboratory safety and

environmental protection. Based on data for analogous compounds, Jak-IN-34 should be

treated as a hazardous substance requiring specialized disposal procedures. Key hazards

include potential harm if swallowed, the ability to cause severe skin burns and eye damage,

possible respiratory irritation, and harm to aquatic life.

Chemical and Physical Properties
The following table summarizes key data for a structurally related JAK inhibitor, providing an

indication of the properties that may be expected. Users must refer to the vendor-specific SDS

for Jak-IN-34 for precise data.
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Property Data Source

Synonyms JAK2/TYK2-IN-1 DC Chemicals

Formula C₁₉H₁₃F₄N₇O₂S DC Chemicals

Molecular Weight 479.41 g/mol DC Chemicals

CAS Number 2613434-12-9 DC Chemicals

Storage
-20°C (powder) or -80°C (in

solvent)
DC Chemicals

Incompatible Materials
Strong acids/alkalis, strong

oxidizing/reducing agents.[1]
DC Chemicals

Handling and Emergency Protocols
These protocols are essential for minimizing exposure and responding effectively to accidents.

1. Personal Protective Equipment (PPE): Before handling Jak-IN-34, ensure the following PPE

is worn:

Eye Protection: Safety goggles with side-shields.[1]

Hand Protection: Chemical-resistant gloves (e.g., Nitrile).[2]

Body Protection: Impervious laboratory coat.[1]

Respiratory Protection: Use only in a well-ventilated area, such as a chemical fume hood, to

avoid inhalation of dust or aerosols.[1]

2. Spill Response Protocol: In the event of a spill, follow these steps:

Evacuate: Evacuate non-essential personnel from the immediate area.

Ventilate: Ensure the area is well-ventilated.

Contain: Prevent the spill from spreading or entering drains.[3]
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Absorb: For liquid spills, absorb with an inert material (e.g., vermiculite, sand, or earth). For

solid spills, carefully sweep up the material to avoid creating dust.[4]

Collect: Place the absorbed material and contaminated cleaning supplies into a designated,

sealed, and properly labeled hazardous waste container.[3]

Decontaminate: Clean the spill area thoroughly with an appropriate solvent, followed by soap

and water.

Dispose: Treat all cleanup materials as hazardous waste.

3. First Aid Measures: Immediate action is required in case of exposure:

If Inhaled: Move the person to fresh air. If breathing is difficult, seek immediate medical

attention.[3]

In Case of Skin Contact: Immediately remove all contaminated clothing. Rinse the affected

skin with large amounts of water for at least 15 minutes. Seek immediate medical attention.

[3]

In Case of Eye Contact: Immediately flush eyes with copious amounts of water for at least 15

minutes, holding the eyelids open. Remove contact lenses if present and easy to do. Seek

immediate medical attention.[3]

If Swallowed: Do NOT induce vomiting.[3] Rinse the mouth with water. If the person is

conscious, provide water to drink. Call a physician or poison control center immediately.[1]

Step-by-Step Disposal Procedure
Jak-IN-34 and its containers must be disposed of as hazardous chemical waste. Do not

dispose of this material in standard laboratory trash or down the sanitary sewer.

Segregate Waste:

Solid Waste: Collect unused or waste Jak-IN-34 powder in its original container or a

clearly labeled, sealed hazardous waste container. This includes any contaminated items

like weigh paper or pipette tips.
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Liquid Waste: Solutions containing Jak-IN-34 should be collected in a dedicated, sealed,

and properly labeled hazardous waste container. Ensure the container is compatible with

the solvent used.

Contaminated Labware: Disposable items (gloves, bench paper, etc.) that are grossly

contaminated should be collected in a lined, sealed container designated for hazardous

chemical waste.[5][6] Empty chemical bottles should be collected for disposal by chemical

waste services, with caps left on.[5]

Labeling:

Attach a completed chemical waste tag to every waste container.[5]

The label must clearly state "Hazardous Waste," list all chemical contents including "Jak-
IN-34" and any solvents, and specify the approximate concentrations and volumes.

Include the date when the waste was first added to the container.[6]

Storage:

Store waste containers in a designated, secure secondary containment area away from

incompatible materials.[1][7]

Keep containers tightly closed except when adding waste.[3]

The storage area should be cool and well-ventilated.[1]

Arrange for Disposal:

Contact your institution's Environmental Health & Safety (EHS) department or the

designated chemical waste service to schedule a pickup.[5]

Follow all institutional procedures for waste transfer and documentation. Disposal must be

carried out by a licensed hazardous waste hauler at an approved disposal facility.[7]

Disposal Workflow
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The following diagram outlines the decision-making process for the proper disposal of Jak-IN-
34 waste streams.

Preparation
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Click to download full resolution via product page

Caption: Workflow for the safe segregation and disposal of Jak-IN-34 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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